Cas no 112547-16-7 (1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (12aS)-)

1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (12aS)- structure
112547-16-7 structure
Product Name:1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (12aS)-
CAS No:112547-16-7
MF:C19H21NO4
MW:327.374345541
CID:221668
PubChem ID:14194066
Update Time:2025-04-19

1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (12aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (12aS)-
    • [12aS,(+)]-1,2,3,12aβ-Tetrahydro-1-methyl-8,9-dimethoxy-12H-[1]benzoxepino[2,3,4-ij]isoquinoline-6-ol
    • (+)-Sarcophylline
    • 1H-[1]Benzoxepino[2,3,4-ij]isoquinolin-6-ol,2,3,12,12a-tetrahydro-8,9-dimethoxy-1-methyl-, (S)-
    • Sarcophylline
    • [12aS,(+)]-1,2,3,12aβ-Tetrahydro-1-methyl-8,9-dimethoxy-12H-[1]benzooxepino[2,3,4-ij]isoquinoline-6-ol
    • 112547-16-7
    • (10S)-4,5-Dimethoxy-11-methyl-2-oxa-11-azatetracyclo[8.7.1.03,8.014,18]octadeca-1(17),3(8),4,6,14(18),15-hexaen-17-ol
    • Inchi: 1S/C19H21NO4/c1-20-9-8-11-4-6-14(21)18-16(11)13(20)10-12-5-7-15(22-2)19(23-3)17(12)24-18/h4-7,13,21H,8-10H2,1-3H3/t13-/m0/s1
    • InChI Key: KMGQDULSBFBCAR-ZDUSSCGKSA-N
    • SMILES: O1C2C(=C(C=CC=2C[C@H]2C3=C1C(=CC=C3CCN2C)O)OC)OC

Computed Properties

  • Exact Mass: 327.14713
  • Monoisotopic Mass: 327.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.16
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